6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%
Overview
Description
6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid (CCMPB) is a compound that has been used in a variety of scientific research applications. It is a versatile compound that has been used in the synthesis of a wide range of organic molecules and has been used in the study of biochemical and physiological effects.
Scientific Research Applications
6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a precursor in the synthesis of a variety of organic molecules, such as pyridines, quinolines, and thiophenes. It has also been used in the synthesis of pharmaceuticals and agrochemicals. In addition, 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% has been used in the study of enzyme kinetics and the study of protein-ligand interactions.
Mechanism of Action
The mechanism of action of 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% is still not fully understood. It is believed to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been shown to have an inhibitory effect on the activity of certain receptors, such as the estrogen receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% are still being studied. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, it has been shown to have an inhibitory effect on the activity of certain enzymes and receptors, such as COX-2, 5-LOX, and the estrogen receptor.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% in lab experiments is its versatility. It can be used in a variety of synthetic reactions and can be used to study the effects of various enzymes and receptors. However, there are some limitations to using 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% in lab experiments. It is not very soluble in water and can be difficult to purify. In addition, it is not very stable and can decompose easily when exposed to heat or light.
Future Directions
There are a number of potential future directions for research into 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%. These include further research into its mechanism of action, its potential therapeutic applications, and its potential toxicity. Additionally, further research into its synthesis, purification, and stability could lead to the development of more efficient and cost-effective methods for producing 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%. Finally, further research into the biochemical and physiological effects of 6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% could lead to the development of new therapeutic agents.
Synthesis Methods
6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized by a number of methods. The most common method is the reaction of 3-chloro-4-methoxycarbonylphenylbenzoic acid with phosphorus oxychloride and 6-chloro-2-chloroacetyl chloride in an aqueous solution. The reaction is carried out at room temperature and the product is isolated and purified by column chromatography.
properties
IUPAC Name |
2-chloro-6-(3-chloro-4-methoxycarbonylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2O4/c1-21-15(20)10-6-5-8(7-12(10)17)9-3-2-4-11(16)13(9)14(18)19/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJJDKZOJSEEFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692020 |
Source
|
| Record name | 3,3'-Dichloro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-(3-chloro-4-methoxycarbonylphenyl)benzoic acid | |
CAS RN |
1261940-55-9 |
Source
|
| Record name | [1,1′-Biphenyl]-2,4′-dicarboxylic acid, 3,3′-dichloro-, 4′-methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261940-55-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,3'-Dichloro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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